Cas no 2171273-37-1 ((3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2171273-37-1
• MF: C₂₇H₂₅NO₄
• MW: 427.4917075634
• CID: 5848953
• PubChem ID: 165589214
• Update Time: 2025-07-18

(3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• EN300-1556060
• 2171273-37-1
• (3R,4R)-4-benzyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H25NO4/c29-26(30)24-16-28(15-19(24)14-18-8-2-1-3-9-18)27(31)32-17-25-22-12-6-4-10-20(22)21-11-5-7-13-23(21)25/h1-13,19,24-25H,14-17H2,(H,29,30)/t19-,24-/m0/s1
• InChI Key： RPQGJQGIZFEVIH-CYFREDJKSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@H](C(=O)O)[C@@H](CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 427.17835828g/mol
• Monoisotopic Mass: 427.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Introduction to (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2171273-37-1)

(3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2171273-37-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pyrrolidine ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurodegenerative diseases and cancer.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions. This makes (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid an attractive intermediate for the synthesis of complex peptides and peptidomimetics. The presence of the benzyl group further enhances the compound's stability and solubility, making it suitable for a wide range of chemical reactions and biological assays.

Recent studies have highlighted the potential of (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The researchers found that these derivatives could effectively inhibit the growth of various cancer cell lines, suggesting their potential as lead compounds for further drug development.

In addition to its anticancer properties, (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid has also shown promise in the treatment of neurodegenerative diseases. A study conducted at the University of California, San Francisco, investigated the effects of this compound on neuronal cells and found that it could protect against oxidative stress and apoptosis. These findings suggest that (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid may have neuroprotective properties that could be harnessed for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid involves several steps, including the formation of the pyrrolidine ring and the introduction of the Fmoc protecting group. The process typically begins with the reaction of a suitable amino acid derivative with benzaldehyde to form an imine intermediate. This intermediate is then reduced to form the pyrrolidine ring, followed by the introduction of the Fmoc group through a nucleophilic substitution reaction. The final step involves the carboxylation of the pyrrolidine ring to produce the desired compound.

The purity and quality of (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid are critical for its use in pharmaceutical research and development. High-performance liquid chromatography (HPLC) is commonly used to analyze the purity of this compound, ensuring that it meets the stringent standards required for drug development. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm its structure and identity.

In conclusion, (3R,4R)-4-benzyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2171273-37-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of complex peptides and peptidomimetics, while its biological activities suggest its potential as a lead compound for the development of novel therapeutic agents for cancer and neurodegenerative diseases. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its importance in modern drug discovery efforts.